4-Amino-3-bromo-2-chloropyridine
Cat. No. B1517656
M. Wt: 207.45 g/mol
InChI Key: KTWAUKYSQFZIET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09066954B2
Procedure details
4-amino-2-chloropyridine (50 g, 388 mmol) was dissolved in glacial acetic acid (500 mL). To this solution was added N-bromosuccinimide (75 g, 426 mmol) portionwise at room temperature (water bath cooling was provided to control the exothermicity). The reaction mixture was stirred at RT for 1 h at which point the reaction was found complete (as monitored by TLC). Solvent was removed under reduced pressure followed by azeotropic distillation with ethanol. The crude product was purified by column chromatography on silica gel (230-400 mesh) eluting with ethyl acetate hexane mixture.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][N:5]=[C:4]([Cl:8])[CH:3]=1.[Br:9]N1C(=O)CCC1=O>C(O)(=O)C>[NH2:1][C:2]1[CH:7]=[CH:6][N:5]=[C:4]([Cl:8])[C:3]=1[Br:9]
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Inputs
Step One
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Name
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Quantity
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50 g
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Type
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reactant
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Smiles
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NC1=CC(=NC=C1)Cl
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Step Two
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Name
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Quantity
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75 g
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at RT for 1 h at which
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooling
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CUSTOM
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Type
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CUSTOM
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Details
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was provided
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CUSTOM
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Type
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CUSTOM
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Details
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Solvent was removed under reduced pressure
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DISTILLATION
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Type
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DISTILLATION
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Details
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followed by azeotropic distillation with ethanol
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CUSTOM
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Type
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CUSTOM
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Details
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The crude product was purified by column chromatography on silica gel (230-400 mesh)
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WASH
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Type
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WASH
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Details
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eluting with ethyl acetate hexane mixture
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
